Cas no 1452577-24-0 (1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone)
1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone
- 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)ethanone
- FCH2872528
- T5190
- 2-Acetylthiazole-5-boronic acid pinacol ester
- ethanone, 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiazolyl]-
- DTXSID901151170
- 1452577-24-0
- AKOS016000095
- CS-0175346
- ALBB-018339
- 1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiazolyl]ethanone
- 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)ethan-1-one
- 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone
-
- MDL: MFCD22056534
- Inchi: 1S/C11H16BNO3S/c1-7(14)9-13-6-8(17-9)12-15-10(2,3)11(4,5)16-12/h6H,1-5H3
- InChI Key: YCNIPIQMCOSTLE-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=NC=C1B1OC(C)(C)C(C)(C)O1
Computed Properties
- Exact Mass: 253.0943947g/mol
- Monoisotopic Mass: 253.0943947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.7
1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM210054-1g |
1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)ethanone |
1452577-24-0 | 97% | 1g |
$788 | 2021-08-04 | |
| Chemenu | CM210054-1g |
1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)ethanone |
1452577-24-0 | 97% | 1g |
$955 | 2023-01-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T907700-5mg |
1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone |
1452577-24-0 | 95% | 5mg |
¥898.20 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T907700-25mg |
1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone |
1452577-24-0 | 95% | 25mg |
¥1,980.00 | 2022-09-28 | |
| TRC | T303135-25mg |
1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone |
1452577-24-0 | 25mg |
$190.00 | 2023-05-17 | ||
| TRC | T303135-250mg |
1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone |
1452577-24-0 | 250mg |
$1499.00 | 2023-05-17 | ||
| TRC | T303135-10mg |
1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone |
1452577-24-0 | 10mg |
45.00 | 2021-07-17 | ||
| TRC | T303135-50mg |
1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone |
1452577-24-0 | 50mg |
90.00 | 2021-07-17 | ||
| TRC | T303135-100mg |
1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone |
1452577-24-0 | 100mg |
$718.00 | 2023-05-17 | ||
| TRC | T303135-500mg |
1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]ethanone |
1452577-24-0 | 500mg |
$ 3000.00 | 2023-09-06 |
1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone
Comprehensive Guide to 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone (CAS 1452577-24-0): Properties, Applications, and Market Insights
The 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone (CAS 1452577-24-0) is a specialized boron-containing heterocyclic compound gaining significant attention in pharmaceutical and materials science research. This thiazole-boronic ester derivative combines the unique properties of a 1,3-thiazole core with the versatile reactivity of a pinacol boronic ester functional group, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions in drug discovery pipelines.
Recent advancements in boron chemistry have propelled compounds like 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone into the spotlight, especially with growing interest in targeted drug delivery systems and PET tracer development. The compound's molecular weight of 281.17 g/mol and boron content of 3.84% make it particularly suitable for creating bioconjugates and molecular probes in biomedical research.
The structural features of CAS 1452577-24-0 include a thiazole ring at position 2 with an ethanone substituent, coupled with a pinacol boronate group at position 5. This arrangement provides excellent stability under physiological conditions while maintaining sufficient reactivity for various bioconjugation reactions. Researchers particularly value its hydrolytic stability compared to other boronic acid derivatives, which significantly improves shelf life and handling characteristics in laboratory settings.
In pharmaceutical applications, 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone serves as a crucial building block for developing kinase inhibitors and antimicrobial agents. The thiazole moiety contributes to bioisosteric replacements in drug design, while the boronate functionality enables efficient cross-coupling strategies for creating diverse compound libraries. Recent publications highlight its use in developing anticancer scaffolds targeting specific protein-protein interactions.
The material science field has found innovative uses for CAS 1452577-24-0 in developing organic electronic materials and luminescent compounds. Its ability to participate in polymerization reactions while introducing electron-deficient thiazole units makes it valuable for creating conjugated polymers with tailored optoelectronic properties. Researchers are exploring its potential in OLED materials and organic photovoltaics, where the boron-thiazole combination offers unique charge transport characteristics.
From a synthetic chemistry perspective, 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone demonstrates excellent compatibility with palladium catalysis, enabling efficient C-C bond formation under mild conditions. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like DCM, THF, and DMF, but limited solubility in water. These properties make it convenient for various solution-phase reactions in medicinal chemistry workflows.
The global market for boron-containing heterocycles like CAS 1452577-24-0 has grown steadily, driven by increasing demand in drug discovery and material science applications. Current research trends focus on developing more efficient synthetic routes to improve yield and purity of this valuable intermediate. Analytical characterization typically involves 1H NMR, 13C NMR, HRMS, and HPLC purity analysis to ensure quality standards for research use.
Storage recommendations for 1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone include keeping the compound in a cool, dry place under inert atmosphere when possible, protected from moisture to prevent gradual hydrolysis of the boronate ester. Proper handling should follow standard laboratory safety protocols for organic compounds, including use of appropriate PPE and fume hoods when weighing or handling the material.
Future research directions for CAS 1452577-24-0 include exploring its potential in bioorthogonal chemistry and proteolysis targeting chimeras (PROTACs), where the boronate-thiazole combination could enable novel drug discovery approaches. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines, cementing its position as a valuable tool in modern chemical research and development.
1452577-24-0 (1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-ylethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)